2,6-Dimethylpyridine
2,6-Dimethylpyridine
2,6-dimethylpyridine is a member of the class of methylpyridines that is pyridine carrying methyl substituents at positions 2 and 6. It derives from a hydride of a pyridine.
2, 6-Dimethylpyridine, also known as alpha, alpha'-lutidine or 2, 6-lutidine, belongs to the class of organic compounds known as methylpyridines. These are organic compounds containing a pyridine ring substituted at one or more positions by a methyl group. 2, 6-Dimethylpyridine exists as a liquid, soluble (in water), and a very strong basic compound (based on its pKa). 2, 6-Dimethylpyridine has been primarily detected in feces. Within the cell, 2, 6-dimethylpyridine is primarily located in the cytoplasm. 2, 6-Dimethylpyridine can be biosynthesized from pyridine. 2, 6-Dimethylpyridine is an amine, bready, and cocoa tasting compound that can be found in alcoholic beverages, cereals and cereal products, peppermint, and tea. This makes 2, 6-dimethylpyridine a potential biomarker for the consumption of these food products.
Lutidine appears as a colorless liquid with a peppermint odor. Less dense than water. Vapors heavier than air. Produces toxic oxides of nitrogen during combustion. Used to make other chemicals.
2, 6-Dimethylpyridine, also known as alpha, alpha'-lutidine or 2, 6-lutidine, belongs to the class of organic compounds known as methylpyridines. These are organic compounds containing a pyridine ring substituted at one or more positions by a methyl group. 2, 6-Dimethylpyridine exists as a liquid, soluble (in water), and a very strong basic compound (based on its pKa). 2, 6-Dimethylpyridine has been primarily detected in feces. Within the cell, 2, 6-dimethylpyridine is primarily located in the cytoplasm. 2, 6-Dimethylpyridine can be biosynthesized from pyridine. 2, 6-Dimethylpyridine is an amine, bready, and cocoa tasting compound that can be found in alcoholic beverages, cereals and cereal products, peppermint, and tea. This makes 2, 6-dimethylpyridine a potential biomarker for the consumption of these food products.
Lutidine appears as a colorless liquid with a peppermint odor. Less dense than water. Vapors heavier than air. Produces toxic oxides of nitrogen during combustion. Used to make other chemicals.
Brand Name:
Vulcanchem
CAS No.:
108-48-5
VCID:
VC0142122
InChI:
InChI=1S/C7H9N/c1-6-4-3-5-7(2)8-6/h3-5H,1-2H3
SMILES:
CC1=NC(=CC=C1)C
Molecular Formula:
C7H9N
Molecular Weight:
107.15 g/mol
2,6-Dimethylpyridine
CAS No.: 108-48-5
Reference Standards
VCID: VC0142122
Molecular Formula: C7H9N
Molecular Weight: 107.15 g/mol
CAS No. | 108-48-5 |
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Product Name | 2,6-Dimethylpyridine |
Molecular Formula | C7H9N |
Molecular Weight | 107.15 g/mol |
IUPAC Name | 2,6-dimethylpyridine |
Standard InChI | InChI=1S/C7H9N/c1-6-4-3-5-7(2)8-6/h3-5H,1-2H3 |
Standard InChIKey | OISVCGZHLKNMSJ-UHFFFAOYSA-N |
SMILES | CC1=NC(=CC=C1)C |
Canonical SMILES | CC1=NC(=CC=C1)C |
Boiling Point | 144.1 °C 144 °C @ 760 mm Hg |
Colorform | Oily liq |
Density | d20 0.92 0.9252 @ 20 °C/4 °C 0.917-0.923 |
Melting Point | -6.1 °C Mp -6 ° -5.8 °C -6°C |
Physical Description | Lutidine appears as a colorless liquid with a peppermint odor. Less dense than water. Vapors heavier than air. Produces toxic oxides of nitrogen during combustion. Used to make other chemicals. Liquid Colourless oily liquid; Diffusive minty aroma, nutty, coffee-like |
Description | 2,6-dimethylpyridine is a member of the class of methylpyridines that is pyridine carrying methyl substituents at positions 2 and 6. It derives from a hydride of a pyridine. 2, 6-Dimethylpyridine, also known as alpha, alpha'-lutidine or 2, 6-lutidine, belongs to the class of organic compounds known as methylpyridines. These are organic compounds containing a pyridine ring substituted at one or more positions by a methyl group. 2, 6-Dimethylpyridine exists as a liquid, soluble (in water), and a very strong basic compound (based on its pKa). 2, 6-Dimethylpyridine has been primarily detected in feces. Within the cell, 2, 6-dimethylpyridine is primarily located in the cytoplasm. 2, 6-Dimethylpyridine can be biosynthesized from pyridine. 2, 6-Dimethylpyridine is an amine, bready, and cocoa tasting compound that can be found in alcoholic beverages, cereals and cereal products, peppermint, and tea. This makes 2, 6-dimethylpyridine a potential biomarker for the consumption of these food products. Lutidine appears as a colorless liquid with a peppermint odor. Less dense than water. Vapors heavier than air. Produces toxic oxides of nitrogen during combustion. Used to make other chemicals. |
Solubility | 300 mg/mL at 34 °C Slightly soluble in ethanol; soluble in ethyl ether and acetone Sol in water (% wt/wt): 27.2% @ 45.3 °C; 18.1% @ 48.1 °C; 12.1% @ 57.5 °C; 9.5% @ 74.5 °C; miscible with dimethylformamide and tetrahydrofuran In water, 3.00X10+5 mg/l @ 34 °C Soluble in water; Slightly soluble in fat Soluble (in ethanol) |
Synonyms | 2,6-Dimethylpyridine; NSC 2155; α,α’-Dimethylpyridine; α,α’-Lutidine; |
Vapor Density | 3.70 (Air= 1) |
Vapor Pressure | 5.65 mmHg 5.65 mm Hg @ 25 °C |
PubChem Compound | 7937 |
Last Modified | Nov 11 2021 |
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